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molecular formula C12H14O3 B8413422 5'-Allyl-2'-hydroxy-4'-methoxyacetophenone

5'-Allyl-2'-hydroxy-4'-methoxyacetophenone

Cat. No. B8413422
M. Wt: 206.24 g/mol
InChI Key: YVFHKUFUKPPVER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07538123B2

Procedure details

5.60 g of 2′-allyloxy-4′-methoxyacetophenone was dissolved in 10 ml of N,N-diethylaniline. The reaction solution was heated to reflux under nitrogen atmosphere. Approximately 6 hours later, the reaction solution was stood to cool, and then, water and ethyl acetate were added thereto, so as to separate an organic layer. The obtained organic layer was washed with 5 N hydrochloric acid and a saturated sodium chloride aqueous solution, and then dried over anhydrous magnesium sulfate. After removing the drying agent by filtration, the organic layer was concentrated under a reduced pressure, and the residue was then purified by silica gel column chromatography (hexane/ethyl acetate), so as to obtain 3.37 g of 3′-allyl-2′-hydroxy-4′-methoxyacetophenone and 1.07 g of 5′-allyl-2′-hydroxy-4′-methoxyacetophenone.
Name
2′-allyloxy-4′-methoxyacetophenone
Quantity
5.6 g
Type
reactant
Reaction Step One
Name
N,N-diethylaniline
Quantity
10 mL
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3′-allyl-2′-hydroxy-4′-methoxyacetophenone
Name
5′-allyl-2′-hydroxy-4′-methoxyacetophenone

Identifiers

REACTION_CXSMILES
C([O:4][C:5]1[CH:10]=[C:9]([O:11][CH3:12])[CH:8]=[CH:7][C:6]=1[C:13](=[O:15])[CH3:14])C=C.O.C(OCC)(=O)C.C(N(CC)[C:26]1[CH:31]=CC=C[CH:27]=1)C>>[CH2:31]([C:10]1[C:5]([OH:4])=[C:6]([C:13](=[O:15])[CH3:14])[CH:7]=[CH:8][C:9]=1[O:11][CH3:12])[CH:26]=[CH2:27].[CH2:31]([C:8]1[C:9]([O:11][CH3:12])=[CH:10][C:5]([OH:4])=[C:6]([C:13](=[O:15])[CH3:14])[CH:7]=1)[CH:26]=[CH2:27]

Inputs

Step One
Name
2′-allyloxy-4′-methoxyacetophenone
Quantity
5.6 g
Type
reactant
Smiles
C(C=C)OC1=C(C=CC(=C1)OC)C(C)=O
Name
N,N-diethylaniline
Quantity
10 mL
Type
reactant
Smiles
C(C)N(C1=CC=CC=C1)CC
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction solution was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux under nitrogen atmosphere
CUSTOM
Type
CUSTOM
Details
Approximately 6 hours
Duration
6 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool
CUSTOM
Type
CUSTOM
Details
so as to separate an organic layer
WASH
Type
WASH
Details
The obtained organic layer was washed with 5 N hydrochloric acid
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
a saturated sodium chloride aqueous solution, and then dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
After removing the drying agent
FILTRATION
Type
FILTRATION
Details
by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the organic layer was concentrated under a reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was then purified by silica gel column chromatography (hexane/ethyl acetate)

Outcomes

Product
Name
3′-allyl-2′-hydroxy-4′-methoxyacetophenone
Type
product
Smiles
C(C=C)C=1C(=C(C=CC1OC)C(C)=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 3.37 g
Name
5′-allyl-2′-hydroxy-4′-methoxyacetophenone
Type
product
Smiles
C(C=C)C=1C(=CC(=C(C1)C(C)=O)O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 1.07 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07538123B2

Procedure details

5.60 g of 2′-allyloxy-4′-methoxyacetophenone was dissolved in 10 ml of N,N-diethylaniline. The reaction solution was heated to reflux under nitrogen atmosphere. Approximately 6 hours later, the reaction solution was stood to cool, and then, water and ethyl acetate were added thereto, so as to separate an organic layer. The obtained organic layer was washed with 5 N hydrochloric acid and a saturated sodium chloride aqueous solution, and then dried over anhydrous magnesium sulfate. After removing the drying agent by filtration, the organic layer was concentrated under a reduced pressure, and the residue was then purified by silica gel column chromatography (hexane/ethyl acetate), so as to obtain 3.37 g of 3′-allyl-2′-hydroxy-4′-methoxyacetophenone and 1.07 g of 5′-allyl-2′-hydroxy-4′-methoxyacetophenone.
Name
2′-allyloxy-4′-methoxyacetophenone
Quantity
5.6 g
Type
reactant
Reaction Step One
Name
N,N-diethylaniline
Quantity
10 mL
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3′-allyl-2′-hydroxy-4′-methoxyacetophenone
Name
5′-allyl-2′-hydroxy-4′-methoxyacetophenone

Identifiers

REACTION_CXSMILES
C([O:4][C:5]1[CH:10]=[C:9]([O:11][CH3:12])[CH:8]=[CH:7][C:6]=1[C:13](=[O:15])[CH3:14])C=C.O.C(OCC)(=O)C.C(N(CC)[C:26]1[CH:31]=CC=C[CH:27]=1)C>>[CH2:31]([C:10]1[C:5]([OH:4])=[C:6]([C:13](=[O:15])[CH3:14])[CH:7]=[CH:8][C:9]=1[O:11][CH3:12])[CH:26]=[CH2:27].[CH2:31]([C:8]1[C:9]([O:11][CH3:12])=[CH:10][C:5]([OH:4])=[C:6]([C:13](=[O:15])[CH3:14])[CH:7]=1)[CH:26]=[CH2:27]

Inputs

Step One
Name
2′-allyloxy-4′-methoxyacetophenone
Quantity
5.6 g
Type
reactant
Smiles
C(C=C)OC1=C(C=CC(=C1)OC)C(C)=O
Name
N,N-diethylaniline
Quantity
10 mL
Type
reactant
Smiles
C(C)N(C1=CC=CC=C1)CC
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction solution was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux under nitrogen atmosphere
CUSTOM
Type
CUSTOM
Details
Approximately 6 hours
Duration
6 h
TEMPERATURE
Type
TEMPERATURE
Details
to cool
CUSTOM
Type
CUSTOM
Details
so as to separate an organic layer
WASH
Type
WASH
Details
The obtained organic layer was washed with 5 N hydrochloric acid
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
a saturated sodium chloride aqueous solution, and then dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
After removing the drying agent
FILTRATION
Type
FILTRATION
Details
by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the organic layer was concentrated under a reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was then purified by silica gel column chromatography (hexane/ethyl acetate)

Outcomes

Product
Name
3′-allyl-2′-hydroxy-4′-methoxyacetophenone
Type
product
Smiles
C(C=C)C=1C(=C(C=CC1OC)C(C)=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 3.37 g
Name
5′-allyl-2′-hydroxy-4′-methoxyacetophenone
Type
product
Smiles
C(C=C)C=1C(=CC(=C(C1)C(C)=O)O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 1.07 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.